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Compound of Interest

Compound Name: Piroxicam Olamine

Cat. No.: B10859294 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

active pharmaceutical ingredients like Piroxicam Olamine is paramount. This document

provides immediate and essential safety protocols, personal protective equipment (PPE)

recommendations, and detailed operational and disposal plans to minimize risk and ensure a

safe laboratory environment.

Hazard Communication
Piroxicam Olamine is a non-steroidal anti-inflammatory drug (NSAID) that can be harmful if

swallowed or inhaled. It may cause serious gastrointestinal, cardiovascular, and renal adverse

events.[1][2][3][4] Therefore, adherence to strict safety protocols is crucial.

Occupational Exposure Limits
While a specific Occupational Exposure Limit (OEL) for Piroxicam Olamine has not been

established, the limits for Piroxicam as "Particulates Not Otherwise Regulated" (PNOR) should

be followed as a minimum guideline. Engineering controls and personal protective equipment

should be used to keep airborne concentrations below these limits.[5]

Jurisdiction
Exposure Limit
(Respirable Fraction)

Time-Weighted Average
(TWA)

US - Wyoming 5 mg/m³ 8 hours

US - Michigan 5 mg/m³ 8 hours

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b10859294?utm_src=pdf-interest
https://www.benchchem.com/product/b10859294?utm_src=pdf-body
https://www.benchchem.com/product/b10859294?utm_src=pdf-body
https://www.rxlist.com/piroxicam/generic-drug.htm
https://www.healthline.com/health/drugs/piroxicam-oral-capsule
https://medlineplus.gov/druginfo/meds/a684045.html
https://labeling.pfizer.com/ShowLabeling.aspx?id=12878
https://www.benchchem.com/product/b10859294?utm_src=pdf-body
https://pfe-pfizercom-prod.s3.amazonaws.com/products/material_safety_data/FELDENE%28Piroxicam%29Capsules_13-Feb-2018.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10859294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Personal Protective Equipment (PPE)
A comprehensive PPE strategy is essential to prevent skin and eye contact, inhalation, and

ingestion.

Protection Type Specific Recommendations Rationale

Hand Protection

Nitrile or low-protein, powder-

free latex gloves. Double

gloving is recommended.[6]

To prevent skin contact and

absorption.

Eye and Face Protection

Chemical safety goggles. A

face shield should be worn for

supplementary protection.[7]

To protect eyes from dust

particles and splashes.

Skin and Body Protection

A disposable gown made of

lint-free, low-permeability fabric

with a solid front, long sleeves,

and tight-fitting cuffs.

Protective shoe covers and

head covering.

To prevent contamination of

skin and clothing.

Respiratory Protection

For operations that may

generate dust, a NIOSH-

approved respirator is

required. The type of respirator

depends on the airborne

concentration of Piroxicam

Olamine.

To prevent inhalation of

harmful dust particles.
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Protection Factor Respirator Type

10 x PEL P1 Air-purifying respirator

50 x PEL P2 Air-purifying respirator

100 x PEL P3 Air-purifying respirator

100+ x PEL
Powered Air-Purifying Respirator (PAPR) with a

P3 filter or a supplied-air respirator.

PEL: Permissible Exposure Limit

Operational Plan: Step-by-Step Handling
Procedures

Preparation:

Ensure the work area is well-ventilated, preferably within a chemical fume hood.

Assemble all necessary equipment and materials before starting.

Don the appropriate PPE as outlined in the table above.

Handling:

Avoid all personal contact, including inhalation of dust.[8]

When weighing or transferring the powder, use techniques that minimize dust generation.

Do not eat, drink, or smoke in the handling area.[8][6]

Keep containers of Piroxicam Olamine securely sealed when not in use.[8]

Post-Handling:

Thoroughly wash hands with soap and water after handling the compound, even if gloves

were worn.[8]
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Clean the work area using a method that does not generate dust, such as wiping with a

damp cloth or using a vacuum with a HEPA filter.[5]

Launder contaminated clothing separately from other lab wear.[8]

Spill Management Plan
In the event of a spill, immediate and appropriate action is necessary to prevent exposure and

contamination.

Caption: Piroxicam Olamine Spill Response Workflow.

Spill Cleanup Protocol:

Evacuate and Secure: Immediately evacuate the affected area and restrict access.[5]

Alert: Inform your supervisor and colleagues.

Assess: Determine the extent of the spill and any immediate hazards.

PPE: Don the appropriate PPE, including respiratory protection, chemical-resistant gloves,

and a lab coat.

Cleanup:

For small spills, gently cover the powder with a damp paper towel to avoid raising dust.

Use a dry clean-up procedure.[7] Do not use a brush or compressed air.

A vacuum cleaner fitted with a HEPA filter can be used.[7]

Collect the spilled material and contaminated cleaning materials in a sealed, labeled

container.

Decontaminate: Clean the spill area thoroughly with a suitable cleaning agent.

Disposal Plan
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Proper disposal of Piroxicam Olamine and contaminated materials is critical to prevent

environmental contamination and accidental exposure.

Waste Collection:

All waste materials, including excess Piroxicam Olamine, contaminated PPE, and

cleaning materials, must be collected in a designated, clearly labeled, and sealed

hazardous waste container.

Disposal Procedure:

Do not dispose of Piroxicam Olamine down the drain.[9]

Follow all local, state, and federal regulations for the disposal of pharmaceutical waste.

Arrange for disposal through a licensed hazardous waste disposal company.

For unused medicine in a non-laboratory setting, it is recommended to mix it with an

undesirable substance like coffee grounds or cat litter, place it in a sealed bag, and

dispose of it in the household trash.[10][11][12] Before disposing of the original container,

remove or scratch out all personal information from the prescription label.[10][11]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Piroxicam: Side Effects, Uses, Dosage, Interactions, Warnings [rxlist.com]

2. Piroxicam | Side Effects, Dosage, Uses, and More [healthline.com]

3. Piroxicam: MedlinePlus Drug Information [medlineplus.gov]

4. labeling.pfizer.com [labeling.pfizer.com]

5. pfe-pfizercom-prod.s3.amazonaws.com [pfe-pfizercom-prod.s3.amazonaws.com]

6. chemos.de [chemos.de]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b10859294?utm_src=pdf-body
https://www.benchchem.com/product/b10859294?utm_src=pdf-body
https://www.benchchem.com/product/b10859294?utm_src=pdf-body
https://www.cdph.ca.gov/Programs/CEH/DRSEM/Pages/EMB/MedicalWaste/MedicalWaste.aspx
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.fda.gov/consumers/consumer-updates/where-and-how-dispose-unused-medicines
https://www.fda.gov/drugs/safe-disposal-medicines/disposal-unused-medicines-what-you-should-know
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.fda.gov/consumers/consumer-updates/where-and-how-dispose-unused-medicines
https://www.benchchem.com/product/b10859294?utm_src=pdf-custom-synthesis
https://www.rxlist.com/piroxicam/generic-drug.htm
https://www.healthline.com/health/drugs/piroxicam-oral-capsule
https://medlineplus.gov/druginfo/meds/a684045.html
https://labeling.pfizer.com/ShowLabeling.aspx?id=12878
https://pfe-pfizercom-prod.s3.amazonaws.com/products/material_safety_data/FELDENE%28Piroxicam%29Capsules_13-Feb-2018.pdf
https://www.chemos.de/import/data/msds/GB_en/36322-90-4-A0084528-GB-en.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10859294?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


7. cdn.pfizer.com [cdn.pfizer.com]

8. datasheets.scbt.com [datasheets.scbt.com]

9. Medical Waste Management Program [cdph.ca.gov]

10. Drug Disposal: Dispose "Non-Flush List" Medicine in Trash | FDA [fda.gov]

11. Where and How to Dispose of Unused Medicines | FDA [fda.gov]

12. Disposal of Unused Medicines: What You Should Know | FDA [fda.gov]

To cite this document: BenchChem. [Essential Safety and Operational Guidance for Handling
Piroxicam Olamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10859294#personal-protective-equipment-for-
handling-piroxicam-olamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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